Cas no 1177356-97-6 (4-(pyrrolidin-2-yl)methylmorpholine hydrochloride)

• Product Name: 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride
• CAS No: 1177356-97-6
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• MDL: MFCD09832404
• CID: 3155044
• PubChem ID: 17389552
• Update Time: 2025-05-24

4-(pyrrolidin-2-yl)methylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Pyrrolidinylmethyl)morpholine, HCl
• 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride
• 4-[(pyrrolidin-2-yl)methyl]morpholine hydrochloride
• EN300-196570
• 4-(2-Pyrrolidinylmethyl)morpholine HCl
• AKOS005143831
• 1177356-97-6
• 4-(2-PYRROLIDINYLMETHYL)MORPHOLINE HYDROCHLORIDE
• CS-0205522
• 4-(Pyrrolidin-2-ylmethyl)morpholine hydrochloride

• MDL： MFCD09832404
• Inchi： 1S/C9H18N2O.ClH/c1-2-9(10-3-1)8-11-4-6-12-7-5-11;/h9-10H,1-8H2;1H
• InChI Key： HOMJOICDNBOXPZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)CC1CCCN1

Computed Properties

• Exact Mass: 206.1185909Da
• Monoisotopic Mass: 206.1185909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride

4-(pyrrolidin-2-yl)methylmorpholine hydrochloride: A Comprehensive Professional Introduction

The compound 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride (CAS No. 1177356-97-6) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The CAS No. 1177356-97-6 identifier ensures its precise identification within chemical databases, facilitating research and industrial utilization.

4-(pyrrolidin-2-yl)methylmorpholine hydrochloride is characterized by its complex structure, which combines a morpholine ring with a pyrrolidine substituent. The morpholine ring, a six-membered ring containing two oxygen atoms, serves as the core structure, while the pyrrolidine group introduces additional complexity and functionality. This combination not only enhances the compound's chemical reactivity but also opens avenues for its use in advanced chemical synthesis and pharmaceutical applications.

Recent studies have highlighted the potential of 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride in drug discovery processes. Its ability to act as a versatile building block in organic synthesis has been extensively explored, particularly in the development of bioactive molecules. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacokinetic properties, making it a valuable asset in medicinal chemistry.

The synthesis of 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride involves a multi-step process that typically begins with the preparation of morpholine derivatives. The introduction of the pyrrolidine group is achieved through carefully designed coupling reactions, ensuring high yields and purity. This compound's stability under various reaction conditions makes it suitable for large-scale production, catering to both academic and industrial needs.

In terms of applications, 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride has found utility in diverse fields, including materials science and catalysis. Its ability to act as a catalyst in certain organic transformations has been reported in recent literature, underscoring its versatility. Additionally, its role as an intermediate in the synthesis of more complex molecules has been well-documented, further solidifying its importance in modern chemistry.

From an environmental perspective, studies on the degradation pathways of 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride have provided insights into its eco-friendliness. Research indicates that under specific conditions, this compound undergoes efficient biodegradation, reducing its environmental footprint. This attribute is particularly advantageous for industries seeking sustainable chemical solutions.

Moreover, advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride with unprecedented accuracy. These computational models have facilitated the design of novel experiments and have contributed to a deeper understanding of this compound's behavior in different chemical systems.

In conclusion, 4-(pyrrolidin-2-yl)methylmorpholine hydrochloride (CAS No. 1177356-97-6) stands as a testament to the ingenuity and progress in organic chemistry. Its unique structure, coupled with its diverse applications and eco-friendly attributes, positions it as a key player in both academic research and industrial processes. As ongoing research continues to unlock new potentials for this compound, its significance is expected to grow further in the coming years.